Cas no 2229693-83-6 (3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine)

3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine structure
2229693-83-6 structure
Product Name:3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine
CAS No:2229693-83-6
MF:C8H9FN2
MW:152.168864965439
CID:5768656
PubChem ID:165783809
Update Time:2023-11-15

3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2229693-83-6
    • EN300-2005394
    • 3-(5-fluoropyridin-3-yl)prop-2-en-1-amine
    • 3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine
    • Inchi: 1S/C8H9FN2/c9-8-4-7(2-1-3-10)5-11-6-8/h1-2,4-6H,3,10H2/b2-1+
    • InChI Key: BIUYQRMLHYLQSG-OWOJBTEDSA-N
    • SMILES: FC1=CN=CC(=C1)/C=C/CN

Computed Properties

  • Exact Mass: 152.07497646g/mol
  • Monoisotopic Mass: 152.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38.9Ų

3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2005394-0.05g
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Enamine
EN300-2005394-0.5g
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$946.0 2023-09-16
Enamine
EN300-2005394-1.0g
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$1129.0 2023-05-31
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Enamine
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$3273.0 2023-05-31
Enamine
EN300-2005394-10.0g
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine
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$4852.0 2023-05-31
Enamine
EN300-2005394-1g
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